1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl
Overview
Description
1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl, also known as 1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl, is a useful research compound. Its molecular formula is C26H24ClF5N2O5 and its molecular weight is 574.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl including the price, delivery time, and more detailed information at info@benchchem.com.
properties
IUPAC Name |
methyl 7-(2-hydroxy-3-phenoxypropyl)-2-methyl-5-oxo-4-(2,3,4,5,6-pentafluorophenyl)-1,4,6,8-tetrahydro-1,7-naphthyridine-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23F5N2O5.ClH/c1-12-17(26(36)37-2)19(20-21(27)23(29)25(31)24(30)22(20)28)18-15(32-12)9-33(10-16(18)35)8-13(34)11-38-14-6-4-3-5-7-14;/h3-7,13,19,32,34H,8-11H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAJBQQVFLWLBNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)CN(CC2=O)CC(COC3=CC=CC=C3)O)C4=C(C(=C(C(=C4F)F)F)F)F)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24ClF5N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90905772 |
Source
|
| Record name | Methyl 7-(2-hydroxy-3-phenoxypropyl)-2-methyl-5-oxo-4-(pentafluorophenyl)-1,4,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90905772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
574.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(3-phenoxy-2-hydroxypropyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl | |
CAS RN |
100822-55-7 |
Source
|
| Record name | Wy 46300 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100822557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 7-(2-hydroxy-3-phenoxypropyl)-2-methyl-5-oxo-4-(pentafluorophenyl)-1,4,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90905772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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